![molecular formula C12H15N3OS B256161 N-(2,1,3-benzothiadiazol-5-yl)-2-ethylbutanamide](/img/structure/B256161.png)
N-(2,1,3-benzothiadiazol-5-yl)-2-ethylbutanamide
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Overview
Description
N-(2,1,3-benzothiadiazol-5-yl)-2-ethylbutanamide, also known as BTD, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BTD is a heterocyclic compound that contains a benzothiadiazole ring and an amide functional group. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of N-(2,1,3-benzothiadiazol-5-yl)-2-ethylbutanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. This compound has been found to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body. This compound has also been found to inhibit the activity of protein kinase CK2, an enzyme that is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been found to have anti-inflammatory effects, as it can inhibit the production of pro-inflammatory cytokines in the body.
Advantages and Limitations for Lab Experiments
N-(2,1,3-benzothiadiazol-5-yl)-2-ethylbutanamide has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized using various methods. This compound is also relatively inexpensive compared to other compounds used in scientific research. However, this compound has some limitations for use in laboratory experiments. It has low solubility in water, which can make it difficult to dissolve in certain solvents. This compound is also highly reactive and can undergo degradation over time, which can affect its activity and potency.
Future Directions
There are several future directions for research on N-(2,1,3-benzothiadiazol-5-yl)-2-ethylbutanamide. One potential direction is the development of this compound-based organic semiconductors for use in electronic devices. Another potential direction is the investigation of this compound's potential as a therapeutic agent for the treatment of cancer and other diseases. Further research is also needed to fully understand the mechanism of action of this compound and its physiological effects.
Synthesis Methods
The synthesis of N-(2,1,3-benzothiadiazol-5-yl)-2-ethylbutanamide can be achieved using various methods. One of the most commonly used methods involves the reaction of 2-aminothiophenol with ethyl 2-bromo-3-methylbutanoate in the presence of potassium carbonate. The resulting product is then treated with acetic anhydride to obtain this compound.
Scientific Research Applications
N-(2,1,3-benzothiadiazol-5-yl)-2-ethylbutanamide has been found to have potential applications in various fields of scientific research. One of the most promising applications of this compound is in the development of organic semiconductors. This compound-based organic semiconductors have been found to exhibit high charge carrier mobility and excellent photovoltaic properties, making them suitable for use in solar cells and other electronic devices.
properties
Molecular Formula |
C12H15N3OS |
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Molecular Weight |
249.33 g/mol |
IUPAC Name |
N-(2,1,3-benzothiadiazol-5-yl)-2-ethylbutanamide |
InChI |
InChI=1S/C12H15N3OS/c1-3-8(4-2)12(16)13-9-5-6-10-11(7-9)15-17-14-10/h5-8H,3-4H2,1-2H3,(H,13,16) |
InChI Key |
YMVROXRKQFYQMB-UHFFFAOYSA-N |
SMILES |
CCC(CC)C(=O)NC1=CC2=NSN=C2C=C1 |
Canonical SMILES |
CCC(CC)C(=O)NC1=CC2=NSN=C2C=C1 |
Origin of Product |
United States |
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